Mephentermine
Mephentermine
Mephentermine, also known as mefenterdrin, belongs to the class of organic compounds known as amphetamines and derivatives. These are organic compounds containing or derived from 1-phenylpropan-2-amine. Mephentermine is a drug which is used to maintain blood pressure in hypotensive states. Mephentermine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Mephentermine has been detected in multiple biofluids, such as urine and blood. Within the cell, mephentermine is primarily located in the membrane (predicted from logP).
Mephentermine is a member of amphetamines.
A sympathomimetic agent with mainly indirect effects on adrenergic receptors. It is used to maintain blood pressure in hypotensive states, for example, following spinal anesthesia. Although the central stimulant effects of mephentermine are much less than those of amphetamine, its use may lead to amphetamine-type dependence. (From Martindale, The Extra Pharmacopoeia, 30th ed, p1248)
Mephentermine is a member of amphetamines.
A sympathomimetic agent with mainly indirect effects on adrenergic receptors. It is used to maintain blood pressure in hypotensive states, for example, following spinal anesthesia. Although the central stimulant effects of mephentermine are much less than those of amphetamine, its use may lead to amphetamine-type dependence. (From Martindale, The Extra Pharmacopoeia, 30th ed, p1248)
Brand Name:
Vulcanchem
CAS No.:
100-92-5
VCID:
VC0094010
InChI:
InChI=1S/C11H17N/c1-11(2,12-3)9-10-7-5-4-6-8-10/h4-8,12H,9H2,1-3H3
SMILES:
CC(C)(CC1=CC=CC=C1)NC
Molecular Formula:
C11H17N
Molecular Weight:
163.26 g/mol
Mephentermine
CAS No.: 100-92-5
Main Products
VCID: VC0094010
Molecular Formula: C11H17N
Molecular Weight: 163.26 g/mol
| CAS No. | 100-92-5 |
|---|---|
| Product Name | Mephentermine |
| Molecular Formula | C11H17N |
| Molecular Weight | 163.26 g/mol |
| IUPAC Name | N,2-dimethyl-1-phenylpropan-2-amine |
| Standard InChI | InChI=1S/C11H17N/c1-11(2,12-3)9-10-7-5-4-6-8-10/h4-8,12H,9H2,1-3H3 |
| Standard InChIKey | RXQCGGRTAILOIN-UHFFFAOYSA-N |
| SMILES | CC(C)(CC1=CC=CC=C1)NC |
| Canonical SMILES | CC(C)(CC1=CC=CC=C1)NC |
| Colorform | LIQUID |
| Melting Point | 25 °C <25°C |
| Physical Description | Solid |
| Description | Mephentermine, also known as mefenterdrin, belongs to the class of organic compounds known as amphetamines and derivatives. These are organic compounds containing or derived from 1-phenylpropan-2-amine. Mephentermine is a drug which is used to maintain blood pressure in hypotensive states. Mephentermine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Mephentermine has been detected in multiple biofluids, such as urine and blood. Within the cell, mephentermine is primarily located in the membrane (predicted from logP). Mephentermine is a member of amphetamines. A sympathomimetic agent with mainly indirect effects on adrenergic receptors. It is used to maintain blood pressure in hypotensive states, for example, following spinal anesthesia. Although the central stimulant effects of mephentermine are much less than those of amphetamine, its use may lead to amphetamine-type dependence. (From Martindale, The Extra Pharmacopoeia, 30th ed, p1248) |
| Related CAS | 1212-72-2 (sulfate (2:1)) |
| Solubility | FREELY SOL IN ALCOHOL; SOL IN ETHER; PRACTICALLY INSOL IN WATER 4.57e-01 g/L |
| Synonyms | Mephentermine Mephentermine Sulfate Mephentermine Sulfate (2:1) Sulfate, Mephentermine |
| PubChem Compound | 3677 |
| Last Modified | Nov 11 2021 |
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